Cas no 1644239-92-8 (3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid
• CAS No: 1644239-92-8
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 6578392
• PubChem ID: 117439537
• Update Time: 2025-05-21

3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid
• Benzenepropanoic acid, 4-bromo-2-fluoro-β,β-dimethyl-
• PFQBGIHYSWJNQW-UHFFFAOYSA-N
• 1644239-92-8
• EN300-1910750
• SCHEMBL17391120

• Inchi： 1S/C11H12BrFO2/c1-11(2,6-10(14)15)8-4-3-7(12)5-9(8)13/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： PFQBGIHYSWJNQW-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CC(O)=O)=CC=C(Br)C=C1F

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 352.4±27.0 °C(Predicted)
• pka: 4.63±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid

3-(4-Bromo-2-Fluorophenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

The compound 3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid, identified by the CAS number 1644239-92-8, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the chemical characteristics, synthesis methods, and recent advancements related to this compound.

The molecular structure of 3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid consists of a phenyl ring substituted with bromine and fluorine atoms at the 4th and 2nd positions, respectively. The phenyl group is connected to a butanoic acid moiety, which introduces additional functional groups that enhance its chemical reactivity. This combination makes the compound a versatile building block for synthesizing more complex molecules.

Recent studies have explored the synthesis of 3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid through various methodologies. One prominent approach involves the Friedel-Crafts acylation reaction, where an acyl chloride reacts with a bromo-fluoro-substituted benzene derivative in the presence of a Lewis acid catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The application of this compound extends into the pharmaceutical industry, where it serves as an intermediate in drug discovery processes. Its ability to form stable amides and esters makes it valuable in designing bioactive molecules with potential therapeutic effects. Researchers have also investigated its role in agrochemicals, particularly as a precursor for herbicides and fungicides.

In terms of spectroscopic analysis, 3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid exhibits distinct absorption bands in UV-Vis spectroscopy due to the electron-withdrawing effects of bromine and fluorine atoms on the aromatic ring. These spectral characteristics are crucial for identifying and quantifying the compound in complex mixtures.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's electronic structure. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are essential for understanding its reactivity in various chemical transformations.

In conclusion, 3-(4-bromo-2-fluorophenyl)-3-methylbutanoic acid, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new synthetic routes and applications emerge, this compound is poised to play an even more significant role in advancing modern chemistry.